Cas no 101116-81-8 (1,2,4-Triazolidine-3,5-dione,1-hexyl-2-phenyl-)

• Product Name: 1,2,4-Triazolidine-3,5-dione,1-hexyl-2-phenyl-
• CAS No: 101116-81-8
• MF: C₁₄H₁₉N₃O₂
• MW: 261.319563150406
• CID: 155150
• PubChem ID: 3063574
• Update Time: 2025-04-19

1,2,4-Triazolidine-3,5-dione,1-hexyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolidine-3,5-dione,1-hexyl-2-phenyl-
• 1-hexyl-2-phenyl-1,2,4-triazolidine-3,5-dione
• 2-Hexyl-3-phenylbicarbamimide
• AC1MI5XD
• Bicarbamimide, 2-hexyl-3-phenyl-
• LS-43603
• UR 94
• DTXSID50143739
• 1,2,4-Triazolidine-3,5-dione, 1-hexyl-2-phenyl-
• 101116-81-8

• Inchi： 1S/C14H19N3O2/c1-2-3-4-8-11-16-13(18)15-14(19)17(16)12-9-6-5-7-10-12/h5-7,9-10H,2-4,8,11H2,1H3,(H,15,18,19)
• InChI Key： SMJUUWGWPHPKAJ-UHFFFAOYSA-N
• SMILES： O=C1NC(N(C2C=CC=CC=2)N1CCCCCC)=O

Computed Properties

• Exact Mass: 261.14787
• Monoisotopic Mass: 261.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.147
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.547
• PSA: 52.65
• LogP: 2.31990